Cas no 104516-98-5 (Bicyclo[2.2.1]heptane-2-carbonitrile,3,5-dimethyl-)

• Product Name: Bicyclo[2.2.1]heptane-2-carbonitrile,3,5-dimethyl-
• CAS No: 104516-98-5
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• CID: 202087
• PubChem ID: 113634
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptane-2-carbonitrile,3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-carbonitrile,3,5-dimethyl-
• 3,5-dimethylbicyclo[2.2.1]heptane-2-carbonitrile
• Bicyclo(2.2.1)heptane-2-carbonitrile, 3,5-dimethyl-
• SCHEMBL10704705
• Bicyclo[2.2.1]heptane-2-carbonitrile, 3,5-dimethyl-
• 104516-98-5
• DTXSID50869427

• Inchi： 1S/C10H15N/c1-6-3-8-4-9(6)7(2)10(8)5-11/h6-10H,3-4H2,1-2H3
• InChI Key： ATDWYOCIMWIYAC-UHFFFAOYSA-N
• SMILES： N#CC1C(C)C2CC1CC2C

Computed Properties

• Exact Mass: 149.12055
• Monoisotopic Mass: 149.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 0.97
• Boiling Point: 239.6°Cat760mmHg
• Flash Point: 91.2°C
• Refractive Index: 1.487
• PSA: 23.79
• LogP: 2.43818